Cas no 1021050-65-6 (4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide
• CAS No: 1021050-65-6
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 5943019
• PubChem ID: 42109596
• Update Time: 2025-06-13

4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide
• AKOS024493650
• 1021050-65-6
• 4-(N,N-dimethylsulfamoyl)-N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)benzamide
• F5051-0723
• VU0632582-1

• Inchi： 1S/C22H24N4O4S/c1-5-30-21-13-12-19(24-25-21)17-7-6-15(2)20(14-17)23-22(27)16-8-10-18(11-9-16)31(28,29)26(3)4/h6-14H,5H2,1-4H3,(H,23,27)
• InChI Key： QSXGYMQFZYJYQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=C(C3=CC=C(N=N3)OCC)C=CC=2C)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide

Introduction to 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide (CAS No. 1021050-65-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide, identified by the chemical abstracts service number 1021050-65-6, represents a structurally sophisticated compound with significant potential in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate aromatic and heterocyclic framework, has garnered attention due to its unique pharmacophoric features, which include a dimethylsulfamoyl moiety and a 6-ethoxypyridazin-3-yl substituent appended to a benzamide core. The strategic arrangement of these functional groups not only confers distinct physicochemical properties but also opens avenues for exploring novel biological activities.

The dimethylsulfamoyl group, a key structural determinant, is known for its ability to modulate protein-protein interactions and enzyme kinetics through hydrogen bonding and electrostatic interactions. In contrast, the 6-ethoxypyridazin-3-yl moiety introduces a nitrogen-rich heterocycle that is frequently encountered in bioactive molecules, often contributing to binding affinity and metabolic stability. The combination of these elements within the benzamide scaffold suggests a compound capable of engaging multiple target sites, a strategy increasingly employed in the development of multitarget-directed ligands (MTDLs). Such design principles are particularly relevant in the context of addressing complex diseases that involve dysregulated pathways.

Recent advancements in computational chemistry and structure-based drug design have enabled the rational optimization of molecules like 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide. Molecular docking studies have revealed that this compound exhibits promising binding interactions with enzymes and receptors implicated in inflammatory responses, neurodegeneration, and cancer progression. For instance, preliminary computational analyses suggest that the dimethylsulfamoyl group may interact with catalytic residues in serine proteases, while the 6-ethoxypyridazin-3-yl moiety could engage with aromatic pockets in transcription factors. These insights align with emerging research trends that emphasize the importance of molecular diversity and polypharmacicity in therapeutic intervention.

In vitro pharmacological investigations have begun to elucidate the biological profile of this compound. Initial assays indicate that 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide demonstrates inhibitory activity against several key enzymes involved in pathophysiological processes. Notably, it has shown dose-dependent suppression of lipoxygenase enzymes, which are central mediators of oxidative stress in inflammatory conditions. Furthermore, cell-based assays have hinted at its potential as an antagonist of certain receptor tyrosine kinases (RTKs), raising questions about its efficacy in oncology applications. These findings are particularly compelling given the growing body of evidence linking aberrant RTK signaling to tumor growth and metastasis.

The synthetic accessibility of this compound also warrants discussion. The presence of well-established functional groups allows for facile derivatization through standard organic transformations, enabling rapid exploration of structure-activity relationships (SAR). This flexibility is critical for medicinal chemists aiming to refine potency, selectivity, and pharmacokinetic properties. Recent methodological improvements in parallel synthesis have further streamlined the production of analogues derived from 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide, facilitating high-throughput screening campaigns. Such approaches are instrumental in identifying lead compounds with optimized profiles for preclinical development.

From a mechanistic standpoint, the interplay between the various substituents in this molecule offers intriguing possibilities for modulating biological activity. The dimethylsulfamoyl group is known to exhibit prodrug-like properties upon metabolic activation, potentially enhancing bioavailability or prolonging circulation time upon administration. Concurrently, the electron-deficient nature of the 6-ethoxypyridazin-3-yl ring may influence redox-sensitive signaling pathways, providing a rationale for exploring its use in redox-imbalanced conditions such as those observed in diabetic complications or neuroinflammatory disorders. These dual functionalities underscore the compound’s potential as a versatile tool for investigating complex disease mechanisms.

The integration of experimental data with advanced modeling techniques has been instrumental in refining our understanding of how 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]benzamide interacts with biological targets. X-ray crystallographic studies on ternary complexes involving this molecule have provided high-resolution insights into its binding mode at specific protein sites. These structural determinations not only validate computational predictions but also guide further optimization efforts by highlighting critical interactions between key functional groups and target residues. Such structural information is invaluable for designing next-generation derivatives with enhanced therapeutic efficacy.

The broader implications of this research extend beyond individual compounds to encompass innovative drug discovery paradigms. The success stories derived from multitarget engagement strategies underscore their potential to address multifaceted diseases more effectively than single-target inhibitors alone. As pharmaceutical companies continue to prioritize polypharmacicity as a key design criterion, compounds like 4-(dimethylsulfamoyl)-N-[5-(6-ethoxypyridazin-3-y1)-2-methylphenyl]benzamide serve as promising candidates for further exploration under these frameworks. Their ability to modulate multiple disease-relevant pathways simultaneously may offer therapeutic advantages that single-agent therapies cannot match.

Future directions for this compound include expanding its scope through structural diversification while maintaining key pharmacophoric elements intact. By leveraging combinatorial chemistry platforms or fragment-based drug discovery approaches, 4-(dimethylsulfamoyl)-N-[5-(6-et h oxypy ridazin -3 -y l ) - 2 -m eth y phen y l ] benz am ide can be systematically modified to enhance its pharmacokinetic profile or improve target engagement specificity . Additionally , exploring its potential as an adjuvant therapy alongside existing treatments merits consideration , particularly given emerging evidence suggesting synergistic benefits when combining agents with distinct mechanisms .

In conclusion, 4-( dim eth ylsulf am o y l ) - N [ 5 ( 6 -e tho xypy rid azin - 3 -y l ) - 2 -m eth y phen y l ] benz am ide ( CAS No . 1021050 -65 - 6 ) represents an exciting prospect within contemporary medicinal chemistry . Its unique structural attributes , coupled with preliminary evidence supporting diverse biological activities , position it as a valuable scaffold for developing novel therapeutics . As research progresses , further elucidation of its mechanism(s) will undoubtedly inform new strategies for treating challenging diseases , reinforcing its significance as a cornerstone molecule in ongoing drug discovery efforts .